![molecular formula C18H24F3N3O3S B395907 ETHYL 2-[(3-CYANO-4-ETHYL-5-METHYLTHIOPHEN-2-YL)AMINO]-3,3,3-TRIFLUORO-2-(3-METHYLBUTANAMIDO)PROPANOATE CAS No. 352317-39-6](/img/structure/B395907.png)
ETHYL 2-[(3-CYANO-4-ETHYL-5-METHYLTHIOPHEN-2-YL)AMINO]-3,3,3-TRIFLUORO-2-(3-METHYLBUTANAMIDO)PROPANOATE
Description
ETHYL 2-[(3-CYANO-4-ETHYL-5-METHYLTHIOPHEN-2-YL)AMINO]-3,3,3-TRIFLUORO-2-(3-METHYLBUTANAMIDO)PROPANOATE is a complex organic compound that features a thiophene ring, a trifluoromethyl group, and various functional groups
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of ethyl 2-[(3-cyano-4-ethyl-5-methylthiophen-2-yl)amino]-3,3,3-trifluoro-2-(3-methylbutanoylamino)propanoate typically involves multi-step organic reactions. One common method includes the condensation of 3-cyano-4-ethyl-5-methylthiophene-2-amine with ethyl 3,3,3-trifluoro-2-(3-methylbutanoylamino)propanoate under controlled conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate in an organic solvent like dimethylformamide (DMF) at elevated temperatures .
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product
Properties
CAS No. |
352317-39-6 |
|---|---|
Molecular Formula |
C18H24F3N3O3S |
Molecular Weight |
419.5g/mol |
IUPAC Name |
ethyl 2-[(3-cyano-4-ethyl-5-methylthiophen-2-yl)amino]-3,3,3-trifluoro-2-(3-methylbutanoylamino)propanoate |
InChI |
InChI=1S/C18H24F3N3O3S/c1-6-12-11(5)28-15(13(12)9-22)24-17(18(19,20)21,16(26)27-7-2)23-14(25)8-10(3)4/h10,24H,6-8H2,1-5H3,(H,23,25) |
InChI Key |
VRZOKRZWVVZDNI-UHFFFAOYSA-N |
SMILES |
CCC1=C(SC(=C1C#N)NC(C(=O)OCC)(C(F)(F)F)NC(=O)CC(C)C)C |
Canonical SMILES |
CCC1=C(SC(=C1C#N)NC(C(=O)OCC)(C(F)(F)F)NC(=O)CC(C)C)C |
Origin of Product |
United States |
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